5-(4-Fluoro-3-methylphenyl)-3-trifluoromethoxyphenol

• IUPAC Name: 3-(4-fluoro-3-methylphenyl)-5-(trifluoromethoxy)phenol
• InChI: InChI=1S/C14H10F4O2/c1-8-4-9(2-3-13(8)15)10-5-11(19)7-12(6-10)20-14(16,17)18/h2-7,19H,1H3
• InChI Key: ONDYAPNSDIJTGG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C2=CC(=CC(=C2)OC(F)(F)F)O)F
• Molecular Formula: C14H10F4O2
• DSSTOX Substance ID: DTXSID70686557
• Molecular Weight: 286.22 g/mol
• CAS No.: 1261978-02-2

Description

5-(4-Fluoro-3-methylphenyl)-3-trifluoromethoxyphenol is an organic compound characterized by the presence of both fluorine and trifluoromethoxy groups attached to a phenol ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(4-Fluoro-3-methylphenyl)-3-trifluoromethoxyphenol typically involves multiple steps, starting from commercially available precursors. One common method involves the following steps:

Nitration: The starting material, 4-fluoro-3-methylphenol, undergoes nitration to introduce a nitro group.

Reduction: The nitro group is then reduced to an amine group using a reducing agent such as hydrogen gas in the presence of a palladium catalyst.

Diazotization: The amine group is converted to a diazonium salt using sodium nitrite and hydrochloric acid.

Sandmeyer Reaction: The diazonium salt undergoes a Sandmeyer reaction with copper(I) trifluoromethoxide to introduce the trifluoromethoxy group.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, automated systems for reagent addition, and advanced purification techniques to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

5-(4-Fluoro-3-methylphenyl)-3-trifluoromethoxyphenol can undergo various chemical reactions, including:

Oxidation: The phenol group can be oxidized to a quinone using oxidizing agents such as potassium permanganate.

Reduction: The compound can be reduced to the corresponding hydroquinone using reducing agents like sodium borohydride.

Substitution: The fluorine atoms can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products Formed

Oxidation: Quinone derivatives.

Reduction: Hydroquinone derivatives.

Substitution: Various substituted phenol derivatives depending on the nucleophile used.

Scientific Research Applications

5-(4-Fluoro-3-methylphenyl)-3-trifluoromethoxyphenol has several scientific research applications:

Medicinal Chemistry: It is used as a building block for the synthesis of pharmaceutical compounds with potential therapeutic effects.

Materials Science: The compound’s unique electronic properties make it useful in the development of advanced materials, such as organic semiconductors.

Biological Studies: It is used in the study of enzyme interactions and as a probe for investigating biological pathways.

Industrial Applications: The compound is used in the synthesis of specialty chemicals and as an intermediate in the production of agrochemicals.

Mechanism of Action

The mechanism of action of 5-(4-Fluoro-3-methylphenyl)-3-trifluoromethoxyphenol depends on its application. In medicinal chemistry, it may interact with specific enzymes or receptors, modulating their activity. The trifluoromethoxy group can enhance the compound’s binding affinity and selectivity for its molecular targets. In materials science, the compound’s electronic properties are exploited to improve the performance of organic electronic devices.

Comparison with Similar Compounds

Similar Compounds

4-Fluoro-3-methylphenol: Lacks the trifluoromethoxy group, resulting in different chemical properties and applications.

3-Trifluoromethoxyphenol:

5-(4-Fluoro-3-methylphenyl)-2-trifluoromethoxyphenol: Similar structure but with different substitution patterns, affecting its chemical behavior.

Uniqueness

5-(4-Fluoro-3-methylphenyl)-3-trifluoromethoxyphenol is unique due to the combination of fluorine and trifluoromethoxy groups on the phenol ring. This combination imparts distinct electronic and steric properties, making the compound valuable for specific applications in medicinal chemistry and materials science.